Cas no 2172168-28-2 (2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172168-28-2
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 6507573
• PubChem ID: 165588105
• Update Time: 2025-07-20

2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1597907
• 2-[1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172168-28-2

• Inchi： 1S/C12H24N4O/c1-3-4-5-6-9-16-12(10-17-2)11(7-8-13)14-15-16/h3-10,13H2,1-2H3
• InChI Key： TURPXBZIRORJHN-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CCN)N=NN1CCCCCC

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172168-28-2)

The compound 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172168-28-2) is a specialized triazole-based amine derivative that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a hexyl group and a methoxymethyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules and functional materials. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and polymer chemistry, where its triazole core offers exceptional stability and reactivity.

One of the most compelling aspects of 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is its role in click chemistry, a revolutionary approach to molecular assembly. The 1,2,3-triazole ring formed in this compound is highly resistant to hydrolysis and oxidation, making it ideal for creating robust linkages in pharmaceuticals and advanced materials. Recent studies highlight its utility in designing targeted drug delivery systems, where its amphiphilic properties enhance solubility and bioavailability. This aligns with the growing demand for precision medicine and sustainable chemical solutions, topics frequently searched by professionals in the field.

In addition to its pharmaceutical applications, CAS No. 2172168-28-2 is being investigated for its potential in smart materials and nanotechnology. The methoxymethyl group introduces ether functionality, which can improve compatibility with polymeric matrices. This has led to exploratory work in self-healing polymers and conductive inks, addressing trends in wearable technology and flexible electronics. As industries prioritize green chemistry, the compound’s synthetic efficiency and minimal byproduct formation further elevate its appeal.

The synthesis of 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high yield and selectivity, reducing the need for hazardous reagents—a key consideration for environmentally conscious manufacturing. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify purity, a critical factor given its use in sensitive applications like bioconjugation and catalysis.

From a commercial perspective, the demand for CAS No. 2172168-28-2 is rising, driven by its adaptability in high-throughput screening and combinatorial chemistry. Suppliers emphasize its storage stability and compatibility with automated synthesis platforms, catering to the laboratory automation trend. Frequently asked questions (FAQs) in search engines revolve around its handling precautions, solubility profiles, and scalability, reflecting practical concerns of end-users.

Looking ahead, 2-1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is poised to play a pivotal role in advancing biocompatible materials and therapeutic agents. Its dual functionality as a hydrogen bond acceptor and lipophilic moiety opens avenues for innovation in enzyme inhibition and surface modification. As interdisciplinary research expands, this compound exemplifies the convergence of chemistry, biology, and engineering—a narrative that resonates with today’s cross-disciplinary scientific community.